Cas no 252956-48-2 (4-Isocyanato-1,3,5-trimethyl-1H-pyrazole)

4-Isocyanato-1,3,5-trimethyl-1H-pyrazole structure
252956-48-2 structure
Product Name:4-Isocyanato-1,3,5-trimethyl-1H-pyrazole
CAS No:252956-48-2
MF:C7H9N3O
MW:151.165860891342
MDL:MFCD07772794
CID:252169
PubChem ID:7164550
Update Time:2025-04-19

4-Isocyanato-1,3,5-trimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,4-isocyanato-1,3,5-trimethyl-
    • 1,3,5-Trimethyl-1H-pyrazol-4-yl isocyanate
    • 4-Isocyanato-1,3,5-trimethyl-1H-pyrazole
    • 4-isocyanato-1,3,5-trimethylpyrazole
    • 1,3,5-trimethylpyrazol-4-isocyanate
    • 4-isocyanato-1, 3, 5-trimethylpyrazole
    • FT-0748741
    • EN300-1700104
    • 4-Isocyanato-1,3,5-trimethyl-1H-pyrazole, AldrichCPR
    • AS-6262
    • DTXSID80428167
    • SCHEMBL1045012
    • W-206945
    • 252956-48-2
    • MFCD07772794
    • 4-Isocyanato-1,3-5-trimethyl-1H-pyrazole
    • AKOS006223406
    • G19237
    • DB-067370
    • MDL： MFCD07772794
    • Inchi： 1S/C7H9N3O/c1-5-7(8-4-11)6(2)10(3)9-5/h1-3H3
    • InChI Key： LFXTVSHXGKVTQV-UHFFFAOYSA-N
    • SMILES： O=C=NC1C(C)=NN(C)C=1C

Computed Properties

  • Exact Mass: 151.07500
  • Monoisotopic Mass: 151.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.2Ų

Experimental Properties

  • Density: 1.14
  • Melting Point: 36 °C
  • Boiling Point: 76-80/2mm
  • Flash Point: 95.3°C
  • Refractive Index: 1.561
  • PSA: 47.25000
  • LogP: 1.00420

4-Isocyanato-1,3,5-trimethyl-1H-pyrazole Security Information

4-Isocyanato-1,3,5-trimethyl-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Isocyanato-1,3,5-trimethyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B300641-1g
4-Isocyanato-1,3,5-trimethyl-1H-pyrazole
 252956-48-2 95%
1g
 ¥4119.90 2023-09-04
abcr
AB222504-1 g
4-Isocyanato-1,3,5-trimethyl-1H-pyrazole, 95%; .
 252956-48-2 95%
1 g
 €301.70 2023-07-20
abcr
AB222504-5 g
4-Isocyanato-1,3,5-trimethyl-1H-pyrazole, 95%; .
 252956-48-2 95%
5 g
 €900.30 2023-07-20
abcr
AB222504-10 g
4-Isocyanato-1,3,5-trimethyl-1H-pyrazole, 95%; .
 252956-48-2 95%
10 g
 €1,547.10 2023-07-20
TRC
I809135-10mg
4-Isocyanato-1,3,5-trimethyl-1H-pyrazole
 252956-48-2
10mg
 $ 50.00 2022-06-04
TRC
I809135-50mg
4-Isocyanato-1,3,5-trimethyl-1H-pyrazole
 252956-48-2
50mg
 $ 135.00 2022-06-04
TRC
I809135-100mg
4-Isocyanato-1,3,5-trimethyl-1H-pyrazole
 252956-48-2
100mg
 $ 210.00 2022-06-04
abcr
AB222504-1g
4-Isocyanato-1,3,5-trimethyl-1H-pyrazole, 95%; .
 252956-48-2 95%
1g
 €301.70 2025-02-21
abcr
AB222504-5g
4-Isocyanato-1,3,5-trimethyl-1H-pyrazole, 95%; .
 252956-48-2 95%
5g
 €900.30 2025-02-21
abcr
AB222504-10g
4-Isocyanato-1,3,5-trimethyl-1H-pyrazole, 95%; .
 252956-48-2 95%
10g
 €1547.10 2025-02-21

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